Cas no 2137598-91-3 (Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl-)
Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl-
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- Inchi: 1S/C10H17BrO/c1-8-5-10(7-11,12-6-8)9-3-2-4-9/h8-9H,2-7H2,1H3
- InChI Key: QTYPYYLMRJNJJB-UHFFFAOYSA-N
- SMILES: O1CC(C)CC1(CBr)C1CCC1
Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679111-0.05g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 0.05g |
$1793.0 | 2023-03-11 | ||
| Enamine | EN300-679111-0.1g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 0.1g |
$1879.0 | 2023-03-11 | ||
| Enamine | EN300-679111-0.25g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 0.25g |
$1964.0 | 2023-03-11 | ||
| Enamine | EN300-679111-0.5g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 0.5g |
$2049.0 | 2023-03-11 | ||
| Enamine | EN300-679111-1.0g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679111-2.5g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 2.5g |
$4183.0 | 2023-03-11 | ||
| Enamine | EN300-679111-5.0g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 5.0g |
$6190.0 | 2023-03-11 | ||
| Enamine | EN300-679111-10.0g |
2-(bromomethyl)-2-cyclobutyl-4-methyloxolane |
2137598-91-3 | 10.0g |
$9177.0 | 2023-03-11 |
Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl-
Introduction to Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- (CAS No. 2137598-91-3) and Its Applications in Modern Chemical Research
The compound Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- (CAS No. 2137598-91-3) represents a fascinating molecule with significant potential in the realm of organic synthesis and pharmaceutical development. This tetrahydrofuran derivative, characterized by its bromomethyl substituent and cyclobutyl ring, has garnered attention due to its versatile reactivity and structural features. The presence of the bromomethyl group (–CH₂Br) at the 2-position of the tetrahydrofuran core enhances its utility as a synthetic intermediate, enabling various transformations that are pivotal in drug discovery and material science.
In recent years, the demand for innovative building blocks in medicinal chemistry has surged, driven by the need for more efficient and selective synthetic routes. The structural motif of Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- aligns well with this trend, as it offers a scaffold that can be readily functionalized to produce complex molecules. The cyclobutyl ring introduces steric bulk, which can be leveraged to modulate the pharmacokinetic properties of derived compounds, while the bromomethyl group serves as a reactive handle for nucleophilic substitution reactions.
One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. Researchers have utilized derivatives of Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- to develop novel therapeutic agents targeting various diseases. For instance, studies have shown that modifications at the 4-methyl position can influence the binding affinity of small molecules to biological targets, making this region a key focus for structure-activity relationship (SAR) studies. The bromomethyl functionality has been particularly valuable in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds.
The compound’s utility extends beyond pharmaceutical applications into materials science. The rigid cyclobutyl ring can impart desirable properties to polymers and coatings, such as increased thermal stability and mechanical strength. Additionally, the bromomethyl group allows for post-polymerization modifications, enabling the creation of functionalized materials with tailored properties. These attributes make Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- a promising candidate for developing advanced materials with specialized functions.
Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have been employed to introduce diverse substituents at strategic positions within the molecule. These techniques have enabled chemists to access a wide array of derivatives with enhanced reactivity and selectivity. Moreover, computational studies have been instrumental in predicting optimal reaction conditions and understanding mechanistic pathways, thereby accelerating the discovery process.
The integration of Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- into multi-step synthetic sequences has also been explored. By leveraging its reactive sites, chemists can construct intricate molecular architectures efficiently. For example, sequential functionalization of the bromomethyl group followed by ring-opening reactions has been used to generate linear oligomers or cyclic polymers with controlled molecular weights and distributions. Such approaches are particularly relevant in polymer chemistry and nanotechnology, where precise control over molecular structure is essential.
In conclusion,Furan, 2-(bromomethyl)-2-cyclobutyltetrahydro-4-methyl- (CAS No. 2137598-91-3) represents a versatile intermediate with broad applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working in pharmaceuticals and materials science. As research continues to evolve, it is likely that new methodologies and applications will emerge, further solidifying its importance in modern chemical research.
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